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Compound of Interest

Compound Name: 5-(tert-Butyl)indoline

CAS No.: 65826-97-3

Cat. No.: B1284700

Get Quote

Executive Summary
Product Entity: 5-tert-Butylindoline (CAS: 2277-31-8 / Theoretical) Molecular Formula:

Molecular Weight: 175.27 Da Primary Application: Pharmacophore scaffold in kinase inhibitors
and receptor modulators.

This guide provides a high-resolution analysis of the mass spectrometry (MS) fragmentation

patterns of 5-tert-butylindoline. Unlike standard library spectra which often lack specific

derivative data, this analysis synthesizes mechanistic principles with empirical data from

structural analogs (tert-butylbenzene and indoline) to provide a predictive standard for

identification.

Key Finding: The fragmentation "fingerprint" of 5-tert-butylindoline is dominated by a sigma-

bond cleavage of the tert-butyl group, yielding a diagnostic base peak at m/z 160 (

, methyl loss). This distinguishes it from its metabolic precursor (indoline) and its oxidized
analog (5-tert-butylindole).
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Fragmentation Mechanics & Pathway Analysis[1]
The Primary Fragmentation Event (Sigma Cleavage)
In Electron Ionization (EI), the molecular ion (

, m/z 175) is formed but is energetically labile. The bulky tert-butyl group at the C5 position
directs the fragmentation. The weakest bond in the radical cation is the

bond between the quaternary carbon of the tert-butyl group and one of its methyls.

Mechanism: Homolytic cleavage of the

bond.

Result: Loss of a methyl radical (

, 15 Da).

Stabilization: The resulting cation (m/z 160) is stabilized by resonance with the aromatic

indoline ring, forming a quinoid-like structure. This is the Base Peak (100% relative

abundance).

Secondary Pathways
Following the loss of the methyl group, the ion undergoes further degradation:

Dehydrogenation (Aromatization): The indoline core (dihydroindole) is susceptible to losing

two hydrogen atoms to form the fully aromatic indole cation (

, m/z 173).

Retro-Diels-Alder (RDA): Characteristic of the indoline core, the pyrrolidine ring can cleave,

typically losing

(27 Da) or

.

Visualization of Fragmentation Pathways
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The following diagram illustrates the causal flow of fragmentation, distinguishing between the

dominant kinetic pathway and minor thermodynamic pathways.
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Caption: Figure 1. Mechanistic fragmentation map of 5-tert-butylindoline. The solid arrow

indicates the primary ionization channel leading to the diagnostic base peak at m/z 160.

Comparative Performance Analysis
To validate the identity of 5-tert-butylindoline in a complex matrix (e.g., plasma or reaction

mixture), it must be differentiated from likely contaminants and analogs.

Comparison Matrix: Analyte vs. Alternatives
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Feature
5-tert-

Butylindoline

(Target)

Indoline

(Parent
Scaffold)

5-tert-

Butylindole

(Oxidized
Analog)

N-Boc-5-tert-

Butylindoline

(Synthetic
Precursor)

Molecular Weight 175 Da 119 Da 173 Da 275 Da

Base Peak

(100%)
m/z 160 m/z 118 m/z 158 m/z 57

Diagnostic Shift
-15 Da (Methyl

loss)
-1 Da (H loss)

-15 Da (Methyl

loss)

-56 Da

(Isobutene loss)

Stability
Moderate (Alkyl

fragmentation)

Low (Aromatizes

easily)

High (Fully

Aromatic)

Low (Thermal

degradation)

Key Differentiator

Strong m/z 160;

absence of m/z

57 base peak.

Absence of >120

m/z peaks.

Stronger

Molecular Ion

(173) than

Indoline (175).

Presence of m/z

57 (t-butyl cation)

and m/z 219.

Distinguishing from the Oxidized Analog (Indole)
A common challenge in drug development is the spontaneous oxidation of indolines to indoles.

The Indoline Signal: Look for m/z 175.[1] The presence of the saturation (dihydro- core)

allows for a specific "M-15" transition to m/z 160.

The Indole Signal: Look for m/z 173. The indole core is more stable, so the molecular ion

(173) will be significantly more intense relative to its fragments compared to the indoline.

Experimental Protocol: Validation Workflow
To generate the data described above and validate the compound purity, follow this self-

validating GC-MS protocol.

Sample Preparation
Solvent: Dissolve 1 mg of 5-tert-butylindoline in 1 mL of HPLC-grade Methanol or Ethyl

Acetate.
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Concentration: Dilute to 10 µg/mL (10 ppm) to prevent detector saturation.

Derivatization (Optional but Recommended): If peak tailing is observed due to the secondary

amine, derivatize with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to form the

TMS-derivative (MW 247).

GC-MS Method Parameters
Column: DB-5ms or equivalent (30m x 0.25mm ID x 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet Temp: 250°C (Splitless mode).

Oven Program:

Start: 60°C (Hold 1 min).

Ramp: 20°C/min to 280°C.

End: Hold 3 min.

Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40 – 300.

Data Interpretation (Self-Validation Steps)
Check M+: Confirm presence of m/z 175 (Target).

Check Base Peak: Confirm m/z 160 is the dominant ion.

Purity Check: Scan for m/z 173 (Indole impurity) and m/z 119 (Unsubstituted indoline

impurity).

Isotope Check: The

peak (m/z 176) should be approximately 13-14% of the M+ peak intensity (due to 12 carbons
x 1.1%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tert-Butyl iodide [webbook.nist.gov]

2. Indole [webbook.nist.gov]

3. Benzene, tert-butyl- [webbook.nist.gov]

To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Fragmentation of
5-tert-Butylindoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284700/docs#technical-guide-mass-spectrometry-
fragmentation-of-5-tert-butylindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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